Cas no 2029-18-7 (Dexamethasone 21-Iodide)

• Product Name: Dexamethasone 21-Iodide
• CAS No: 2029-18-7
• MF: C₂₂H₂₈FIO₄
• MW: 502.358202934265
• CID: 249588
• PubChem ID: 90470240
• Update Time: 2025-06-14

Dexamethasone 21-Iodide Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-21-iodo-16-methyl-, (11b,16a)-
• Dexamethasone 21-Iodide
• Pregna-1,4-diene-3,20-dione,9-fluoro-11b,17-dihydroxy-21-iodo-16a-methyl- (8CI)
• 9-Fluoro-21-iodo-16-methylpregna-1,4-diene-11,17-diol-3,20-dion
• 2029-18-7
• (8S,10S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-(2-iodoacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C22H28FIO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,26,28H,4-5,8,10-11H2,1-3H3/t12?,15-,16-,17?,19-,20-,21?,22-/m0/s1
• InChI Key： KKOUPNKAJNZCGM-GZCFLHMUSA-N
• SMILES： ICC([C@]1(C(C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3(C(C[C@@]21C)O)F)=O)O)=O

Computed Properties

• Exact Mass: 502.10164g/mol
• Monoisotopic Mass: 502.10164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: >155°C (dec.)
• Boiling Point: 575.9±50.0 °C at 760 mmHg
• Flash Point: 302.1±30.1 °C
• Solubility: Dioxane (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

Dexamethasone 21-Iodide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dexamethasone 21-Iodide

Recent Advances in Dexamethasone 21-Iodide (CAS: 2029-18-7) Research: A Comprehensive Review

Dexamethasone 21-Iodide (CAS: 2029-18-7), a halogenated derivative of the widely used glucocorticoid dexamethasone, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the introduction of an iodine atom at the 21-position, exhibits unique pharmacological properties that distinguish it from its parent molecule. Recent studies have explored its potential applications in targeted drug delivery, anti-inflammatory therapies, and oncology, making it a promising candidate for further development.

The primary objective of recent research on Dexamethasone 21-Iodide has been to elucidate its mechanism of action, pharmacokinetics, and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the iodine substitution enhances the compound's binding affinity to glucocorticoid receptors while improving its metabolic stability. This finding suggests that Dexamethasone 21-Iodide could offer prolonged therapeutic effects compared to conventional dexamethasone, particularly in chronic inflammatory conditions.

In terms of methodology, researchers have employed a combination of in vitro and in vivo models to assess the compound's bioactivity. For instance, a recent preclinical study utilized murine models of rheumatoid arthritis to evaluate the anti-inflammatory effects of Dexamethasone 21-Iodide. The results indicated a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, with minimal systemic side effects. These findings underscore the compound's potential as a safer alternative to existing glucocorticoid therapies.

Another notable area of investigation has been the application of Dexamethasone 21-Iodide in oncology. A 2024 study in Cancer Research highlighted its role in modulating the tumor microenvironment. The iodine moiety facilitates the compound's incorporation into nanocarriers, enabling targeted delivery to tumor sites. This approach has shown promise in enhancing the efficacy of chemotherapy while reducing off-target effects. Preliminary data from this study revealed a marked inhibition of tumor growth in xenograft models, paving the way for future clinical trials.

Despite these advancements, challenges remain in the development of Dexamethasone 21-Iodide. Issues such as optimal dosing regimens, long-term safety profiles, and large-scale synthesis methods require further investigation. However, the compound's unique properties and versatile applications position it as a valuable asset in the pharmaceutical pipeline. Future research directions may include exploring its use in combination therapies and expanding its application to other disease models.

In conclusion, Dexamethasone 21-Iodide (CAS: 2029-18-7) represents a significant advancement in glucocorticoid research. Its enhanced pharmacological profile and diverse therapeutic potential make it a compelling subject for ongoing and future studies. As the scientific community continues to unravel its full capabilities, this compound may soon transition from the laboratory to clinical practice, offering new hope for patients with inflammatory and neoplastic diseases.